Cas no 105958-58-5 (methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)propanoate)

Methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)propanoate is a nitro-functionalized triazole derivative with applications in energetic materials and pharmaceutical intermediates. Its structure combines a nitro-triazole moiety with an ester-functionalized propyl linker, offering reactivity for further chemical modifications. The nitro group enhances energetic properties, making it useful in propellant and explosive formulations, while the ester group provides versatility for synthetic derivatization. The compound exhibits stability under controlled conditions, ensuring safe handling in research and industrial settings. Its balanced reactivity and functional group compatibility make it a valuable intermediate in the development of high-energy materials and bioactive compounds. Proper storage and handling are recommended due to its nitro-containing structure.
methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)propanoate structure
105958-58-5 structure
Product Name:methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)propanoate
CAS No:105958-58-5
MF:C6H8N4O4
MW:200.15212059021
MDL:MFCD03447293
CID:1171774
PubChem ID:3156651
Update Time:2025-10-29

methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-propanoic acid, 3-nitro-, methyl ester
    • methyl 3-(3-nitro-1,2,4-triazol-1-yl)propanoate
    • AKOS B016171
    • TIMTEC-BB SBB009397
    • ART-CHEM-BB B016171
    • 3-(3-NITRO-[1,2,4]TRIAZOL-1-YL)-PROPIONIC ACID METHYL ESTER
    • methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)propanoate
    • 105958-58-5
    • SBB009397
    • AKOS000305879
    • SR-01000480491
    • SR-01000480491-1
    • AKOS015922382
    • DB-171973
    • CS-0240559
    • BBL039201
    • DTXSID50390084
    • EN300-229020
    • STK313148
    • CCG-19510
    • methyl3-(3-nitro-1H-1,2,4-triazol-1-yl)propanoate
    • MDL: MFCD03447293
    • Inchi: 1S/C6H8N4O4/c1-14-5(11)2-3-9-4-7-6(8-9)10(12)13/h4H,2-3H2,1H3
    • InChI Key: FIJGITPHCVSQPP-UHFFFAOYSA-N
    • SMILES: O(C)C(CCN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 200.05464
  • Monoisotopic Mass: 200.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 100.15
  • LogP: 0.27260

methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)propanoate Pricemore >>

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